Cas no 450352-64-4 (1-(2-nitrophenyl)-1,4-diazepane)

450352-64-4 structure
Product Name:1-(2-nitrophenyl)-1,4-diazepane
CAS No:450352-64-4
Molecular Formula:C11H15N3O2
Molecular Weight:221.2557
MDL:MFCD00631291
CID:327772
PubChem ID:2829615
1-(2-nitrophenyl)-1,4-diazepane Properties
Names and Identifiers
-
- 1H-1,4-Diazepine,hexahydro-1-(2-nitrophenyl)-
- 1-(2-NITRO-PHENYL)-[1,4]DIAZEPANE
- 1-(2-Nitrophenyl)-1,4-diazepan
- AC1MD1YA
- BBL020202
- CTK4I8595
- MolPort-000-005-117
- Oprea1_816577
- STK046036
- SureCN3055471
- SCHEMBL3055471
- EU-0036065
- MFCD00631291
- 1-(2-Nitrophenyl)-[1,4]diazepane
- DTXSID00385248
- 450352-64-4
- AKOS000153838
- 1-(2-nitrophenyl)-1,4-diazepane
- 1-{2-nitrophenyl}-1,4-diazepane
- AG-205/08426038
- 1-(2-Nitro-phenyl)-[1,4]diazepane
-
- MDL: MFCD00631291
- InChIKey: KKGIQPLUVKLSNV-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H15N3O2/c15-14(16)11-5-2-1-4-10(11)13-8-3-6-12-7-9-13/h1-2,4-5,12H,3,6-9H2
- SMILES: O=[N+](C1=CC=CC=C1N1CCCNCC1)[O-]
Computed Properties
- Exact Mass: 221.11600
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 221.116
- Heavy Atom Count: 16
- Complexity: 242
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 61.1A^2
Experimental Properties
- LogP: 2.31150
- PSA: 61.09000
- Refractive Index: 1.564
- Boiling Point: 378.1°Cat760mmHg
- Flash Point: 182.4°C
- Density: 1.181
1-(2-nitrophenyl)-1,4-diazepane Security Information
1-(2-nitrophenyl)-1,4-diazepane Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(2-nitrophenyl)-1,4-diazepane Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AG22550-1g |
1-(2-Nitrophenyl)-1,4-diazepane |
450352-64-4 | 95+% | 1g |
$1067.00 | 2024-04-20 | |
abcr | AB288751-1 g |
1-(2-Nitrophenyl)-[1,4]diazepane; . |
450352-64-4 | 1 g |
€616.10 | 2023-07-20 | ||
Alichem | A019125028-25g |
1-(2-Nitrophenyl)-1,4-diazepane |
450352-64-4 | 95% | 25g |
$752.96 | 2023-09-01 | |
Chemenu | CM285483-5g |
1-(2-Nitrophenyl)-1,4-diazepane |
450352-64-4 | 95+% | 5g |
$320 | ||
Crysdot LLC | CD12070983-5g |
1-(2-Nitrophenyl)-1,4-diazepane |
450352-64-4 | 97% | 5g |
$339 | 2024-07-24 | |
TRC | N498363-10mg |
1-(2-nitrophenyl)-1,4-diazepane |
450352-64-4 | 10mg |
$ 50.00 | 2022-06-03 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1195057-1g |
1-(2-Nitrophenyl)-1,4-diazepane |
450352-64-4 | 98% | 1g |
¥966.00 |
1-(2-nitrophenyl)-1,4-diazepane Related Literature
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Sourabh Shukla,Isaac Marks,Derek Church,Soo-Khim Chan RSC Adv., 2021,11, 20101-20108
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Xinghui Xia,Wu Wen Phys. Chem. Chem. Phys., 2023,25, 15193-15199
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Yu-Sheng Su,Arumugam Manthiram Chem. Commun., 2012,48, 8817-8819
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Katja Gräf,Thomas Körzdörfer,Stephan Kümmel,Mukundan Thelakkat New J. Chem., 2013,37, 1417-1426
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Mingzhe Chen,Yanyan Zhang,Guichuan Xing,Shu-Lei Chou,Yuxin Tang Energy Environ. Sci., 2021,14, 3323-3351
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Kenichi Ogata,Sayuri Inomata,Shin-ichi Fukuzawa Dalton Trans., 2013,42, 2362-2365
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Yingxu Chen,Weihao Ji,Jie Gao,Kai Yan,Jingdong Zhang Chem. Commun., 2020,56, 10034-10037
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Siavash Iravani,Rajender S. Varma Green Chem., 2020,22, 612-636
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Dipankar Sahoo,Ramesh K. Metre CrystEngComm, 2013,15, 7419-7422
-
Daniel B. K. Chu,Heather J. Kulik Chem. Sci., 2022,13, 4962-4971
Recommended suppliers
Amadis Chemical Company Limited
(CAS:450352-64-4)1-(2-nitrophenyl)-1,4-diazepane

Purity:99%
Quantity:5g
Price($):308.0